Cas no 1291859-33-0 (4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one)

4-[3-(3,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one is a structurally complex heterocyclic compound featuring both oxadiazole and phthalazinone moieties. Its design incorporates substituted aromatic rings, enhancing potential binding affinity and selectivity in pharmacological applications. The presence of electron-donating methoxy and methyl groups may improve solubility and metabolic stability. This compound is of interest in medicinal chemistry for its scaffold diversity, which could facilitate interactions with biological targets such as enzymes or receptors. Its synthetic route allows for further derivatization, making it a versatile intermediate for drug discovery research. Analytical characterization confirms high purity, ensuring reliability in experimental studies.
4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one structure
1291859-33-0 structure
Product Name:4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one
CAS No:1291859-33-0
MF:C25H20N4O3
MW:424.451305389404
CID:5397579
Update Time:2025-06-14

4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(3,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1(2H)-phthalazinone
    • 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one
    • Inchi: 1S/C25H20N4O3/c1-15-11-12-17(13-16(15)2)23-26-24(32-28-23)22-20-9-4-5-10-21(20)25(30)29(27-22)18-7-6-8-19(14-18)31-3/h4-14H,1-3H3
    • InChI Key: BCJAPJIFPZSHKR-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(C)C(C)=C3)N=2)=NN1C1=CC=CC(OC)=C1

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 668.7±65.0 °C(Predicted)
  • pka: -2.14±0.40(Predicted)

4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one Pricemore >>

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Additional information on 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one

Comprehensive Analysis of 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1291859-33-0)

The compound 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1291859-33-0) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including a 1,2,4-oxadiazole ring and a phthalazin-1-one core, which are of significant interest in medicinal chemistry and material science. Researchers and industry professionals often search for terms like "oxadiazole derivatives," "phthalazinone applications," and "CAS 1291859-33-0 uses" to explore its potential.

In recent years, the demand for novel heterocyclic compounds has surged due to their diverse biological activities. The 1,2,4-oxadiazole moiety, in particular, is known for its role in drug discovery, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased interest in compounds like 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one, as evidenced by trending searches such as "oxadiazole-based therapeutics" and "phthalazinone derivatives in drug design."

The structural complexity of this compound also makes it a candidate for advanced material applications. For instance, its aromatic and heterocyclic components could contribute to the development of organic semiconductors or fluorescent probes. Searches like "heterocyclic compounds in materials science" and "CAS 1291859-33-0 synthesis" highlight the growing curiosity about its non-pharmaceutical uses. The incorporation of a 3-methoxyphenyl group further enhances its versatility, as methoxy-substituted aromatics are often explored for their electronic and steric effects.

From a synthetic perspective, the preparation of 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one involves multi-step organic reactions, including cyclization and coupling strategies. Researchers frequently inquire about "efficient synthesis of oxadiazole-phthalazinone hybrids" or "optimization of CAS 1291859-33-0 production," reflecting the need for scalable and cost-effective methodologies. The compound's purity and stability are also critical, as they influence its performance in both biological and material contexts.

In the context of drug discovery, this compound's potential interactions with biological targets are a hot topic. Computational studies and in vitro assays are often employed to evaluate its binding affinity and selectivity. Queries like "molecular docking of phthalazinone derivatives" and "biological activity of CAS 1291859-33-0" are common among researchers aiming to uncover its therapeutic relevance. The 3,4-dimethylphenyl substituent, for example, may enhance lipophilicity, potentially improving membrane permeability in drug candidates.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as a hazardous material, its safe handling and disposal remain important. Searches such as "environmental impact of oxadiazole compounds" and "regulatory status of CAS 1291859-33-0" indicate a broader awareness of sustainability in chemical research. Companies and institutions are increasingly adopting green chemistry principles to minimize waste and energy consumption during synthesis.

Looking ahead, the compound 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one holds promise for both academic and industrial applications. Its dual potential in pharmaceuticals and advanced materials aligns with current trends toward multifunctional molecules. As interest grows in "structure-activity relationships of heterocycles" and "emerging applications of CAS 1291859-33-0," this compound is poised to remain a subject of cutting-edge research.

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